BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 6,10,14-
trimethyl-2-pentadecanone.

Author: BenchChem Technical Support Team. Date: December 2025
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Cat. No.: B131137

A Comprehensive Technical Guide to 6,10,14-
Trimethyl-2-pentadecanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,10,14-trimethyl-2-pentadecanone, also known by synonyms such as
hexahydrofarnesylacetone and phytone, is a naturally occurring sesquiterpenoid ketone.[1] It is
found in various plants, including sweet basil, common oregano, and wild celery, and
contributes to their characteristic aromas.[1] This compound and its corresponding alcohol
serve as pheromones in several insect species, including the rice moth and certain butterfly
species.[2][3] Beyond its role in nature, 6,10,14-trimethyl-2-pentadecanone is a significant
intermediate in the industrial synthesis of Vitamin E (a-tocopherol).[4][5] Recent studies have
also highlighted its potential bioactive properties, including antibacterial, anti-inflammatory, and
analgesic activities, making it a compound of interest for further research and drug
development.[4][6][7]

This technical guide provides a detailed overview of the physical and chemical properties of
6,10,14-trimethyl-2-pentadecanone, outlines key experimental protocols for its analysis, and
illustrates its synthetic relationships.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b131137?utm_src=pdf-interest
https://foodb.ca/compounds/FDB007640
https://foodb.ca/compounds/FDB007640
https://www.researchgate.net/figure/Structure-of-6-10-14-trimethyl-2-pentadecanol_fig1_329587224
https://bicyclus.se/docs/Hedenstrom_et_al_2015_Chem_Eco.pdf
https://www.chembk.com/en/chem/perhydrofarnesylacetone,6,10,14-trimethyl-2-pentadecanone
https://patents.google.com/patent/WO2017098048A1/en
https://www.chembk.com/en/chem/perhydrofarnesylacetone,6,10,14-trimethyl-2-pentadecanone
https://www.invivochem.com/Hexahydrofarnesyl-acetone.html
https://www.medchemexpress.com/hexahydrofarnesyl-acetone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

The physical and chemical characteristics of 6,10,14-trimethyl-2-pentadecanone are

summarized below. These properties are crucial for its handling, characterization, and

application in various experimental settings.

Property Value Source
6,10,14-trimethylpentadecan-

IUPAC Name [8]
2-one
Hexahydrofarnesylacetone,

Synonyms Phytone, Perhydrofarnesyl [1114118]
acetone

CAS Number 502-69-2 [1]18]

Molecular Formula C1sH360 [8][9]

Molecular Weight 268.48 g/mol (or 268.5 g/mol ) [8][10]

Appearance Colorless to light yellow oil [11]
Oily, herbal, jasmine, celery,

Odor [11]
woody

logP (Octanol/Water) 6.56 - 7.48 [1]

pKa (Strongest Acidic) 19.64 [1]

Polar Surface Area 17.07 A2 [1]

Rotatable Bond Count 12 [1]

Refractivity 85.08 m3-mol—1 [1]

Polarizability 36.16 A3 [1]

Experimental Physical Properties
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(AfH°liquid)

Property Value Conditions Source
Melting Point 129-136 °C [41[11]
Boiling Point 142-143 °C at 3 Torr [4][11]
316-317 °C at 760 mm Hg [12]
Density 0.8403 g/cm?3 at 19 °C [4][11]
Flash Point 140.56 °C TCC [12]
Vapor Pressure 0.000034 mmHg at 25.00 °C (est.) [12]
N 4.0e-05 g/L
Water Solubility ] ] [1]
(practically insoluble)
o Soluble in alcohol,
Other Solubilities [11][12]
DMSO (100 mg/mL)
Thermochemical Properties

Property Value Units Source
Standard Liquid
Enthalpy of

_ -11602.0 £ 5.2 kJ/mol [13]
Combustion
(AcH°liquid)
Liquid Phase Enthalpy
of Formation -626.1 + 2.3 kJ/mol [13]

Experimental Protocols

Accurate characterization of 6,10,14-trimethyl-2-pentadecanone relies on standardized

analytical techniques. Below are detailed methodologies for key experiments.

Gas Chromatography-Mass Spectrometry (GC-MS)

Analysis
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GC-MS is the conventional method for the identification, quantification, and stereocisomeric
analysis of 6,10,14-trimethyl-2-pentadecanone, particularly from complex matrices like natural
extracts.[3]

Objective: To separate and identify 6,10,14-trimethyl-2-pentadecanone in a sample.

Methodology:

e Sample Preparation:

o For natural products (e.g., leaves, essential oils), perform hydrodistillation or solvent
extraction (e.g., with methanol or hexane).[14][15]

o If necessary, use Solid Phase Extraction (SPE) for sample cleanup and purification.[3]

o Dissolve the final extract in a suitable volatile solvent (e.g., hexane, dichloromethane) to
an appropriate concentration (e.g., 1 mg/mL).

e GC System & Conditions:

[e]

Injector: Split/splitless injector, typically operated at 250 °C.

o

Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) or a polar column (e.g., DB-
WAX, HP-INNOWax) is used depending on the analytical need.[16] A common choice is a
30 m x 0.25 mm ID x 0.25 pm film thickness column.

[e]

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

o

Oven Temperature Program:

= |nitial temperature: 60 °C, hold for 2 minutes.

» Ramp: Increase at 5 °C/min to 280 °C.

» Final hold: Hold at 280 °C for 10 minutes. (Note: This program is a representative
example and should be optimized for specific instruments and sample matrices.)

e Mass Spectrometer & Conditions:
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[e]

lonization Mode: Electron lonization (El) at 70 eV.[9]

o

Mass Range: Scan from m/z 40 to 550.

[¢]

lon Source Temperature: 230 °C.

[¢]

Quadrupole Temperature: 150 °C.

o Data Analysis:

o Identify the peak corresponding to 6,10,14-trimethyl-2-pentadecanone by comparing its
retention time and mass spectrum with a known standard or a reference library (e.qg.,
NIST, Wiley).[9][15]

o Quantification can be performed using an internal or external standard method.

Synthesis of Isophytol (Vitamin E Precursor)

6,10,14-trimethyl-2-pentadecanone is a key starting material for isophytol, which is then used
to produce a-tocopherol (Vitamin E).[5] The process involves extending the carbon chain.

Objective: To convert 6,10,14-trimethyl-2-pentadecanone into isophytol.
Methodology:
o Step 1: Ethynylation:

o React 6,10,14-trimethyl-2-pentadecanone with acetylene in the presence of a strong base
(e.g., potassium hydroxide in ammonia) or with an ethynyl Grignard reagent.[5]

o This reaction adds an ethynyl group to the carbonyl carbon, forming the intermediate
3,7,11,15-tetramethylhexadec-1-yn-3-ol.[5]

e Step 2: Partial Hydrogenation:
o The resulting alkynol is then partially hydrogenated to form an alkene.

o This is achieved using a Lindlar catalyst (palladium on calcium carbonate, poisoned with
lead acetate and quinoline).[5] This specialized catalyst selectively reduces the triple bond
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to a double bond without reducing the newly formed double bond or other functional

groups.

o The product of this step is isophytol (3,7,11,15-tetramethyl-1-hexadecen-3-ol).

Mandatory Visualizations
Chemical Synthesis and Relationships

The following diagram illustrates the central role of 6,10,14-trimethyl-2-pentadecanone as a
synthetic intermediate and its relationship to its corresponding alcohol, a known insect

pheromone.
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Caption: Synthetic pathway from 6,10,14-trimethyl-2-pentadecanone to Vitamin E and its
reduction.

Experimental Workflow for Natural Product Analysis

This diagram outlines a typical workflow for the extraction and analysis of 6,10,14-trimethyl-2-
pentadecanone from a plant source.
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Caption: Workflow for the analysis of 6,10,14-trimethyl-2-pentadecanone from natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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